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Compound of Interest

Compound Name: 2-Amino-4-nitrobenzenemethanol

Cat. No.: B1266085 Get Quote

Essential Safety and Handling Guide for 2-Amino-4-
nitrobenzenemethanol
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 2-Amino-4-nitrobenzenemethanol. Adherence to these guidelines

is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
2-Amino-4-nitrobenzenemethanol is classified as a hazardous substance that requires

careful handling. According to the Globally Harmonized System of Classification and Labelling

of Chemicals (GHS), it is a skin, eye, and respiratory irritant[1]. A multi-layered approach to

safety, combining engineering controls and appropriate Personal Protective Equipment (PPE),

is mandatory when handling this chemical.

Table 1: Personal Protective Equipment (PPE) for Handling 2-Amino-4-
nitrobenzenemethanol
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory and conform to EN

166 or OSHA 29 CFR

1910.133 standards.

Face Protection Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

choice for short-term

protection. For extended

contact, butyl rubber gloves

are recommended for handling

nitro compounds[2][3]. Always

inspect gloves for integrity

before each use and change

them immediately upon

contamination.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

outside of a fume hood[4].

Operational Plan for Safe Handling
A systematic approach is crucial when working with 2-Amino-4-nitrobenzenemethanol.

1. Preparation and Engineering Controls:
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All handling of 2-Amino-4-nitrobenzenemethanol powder should occur within a certified

chemical fume hood to minimize inhalation exposure[4].

Ensure that an eyewash station and a safety shower are readily accessible.

Verify the functionality of all equipment before starting any procedure.

2. Weighing and Transfer:

Conduct all weighing and transfer operations within a fume hood to contain any dust[4].

Use anti-static weighing paper or a container to prevent dispersal of the powder.

Close the primary container tightly after dispensing the required amount.

3. During the Experiment:

Keep all containers with 2-Amino-4-nitrobenzenemethanol clearly labeled.

Avoid contact with skin and eyes[5].

Do not eat, drink, or smoke in the laboratory[6][7].

Wash hands thoroughly after handling the chemical, even if gloves were worn.

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area[6][8][9].

Store away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, acid chlorides, and chloroformates[8].

Spill Management Protocol
In the event of a spill, follow these steps:

Evacuate: Evacuate personnel from the immediate spill area.
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Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Don PPE: Put on the appropriate PPE, including respiratory protection.

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,

sealed container for hazardous waste[6][8]. Avoid generating dust.

Clean-up: Decontaminate the area with a suitable solvent, followed by soap and water.

Disposal: Dispose of the contained spill and any contaminated cleaning materials as

hazardous waste.

Disposal Plan
The disposal of 2-Amino-4-nitrobenzenemethanol and its contaminated waste must be

handled with care to prevent environmental contamination.

Waste Collection:

Collect all waste containing 2-Amino-4-nitrobenzenemethanol, including unused

product, contaminated consumables (e.g., gloves, weighing paper), and reaction

byproducts, in a designated and clearly labeled hazardous waste container[10].

The container must be kept closed and stored in a designated, well-ventilated waste

accumulation area.

Disposal Method:

The recommended method of disposal is incineration by a licensed professional waste

disposal service[5][10]. Do not attempt to dispose of this chemical in the regular trash or

down the drain.

Contact your institution's environmental health and safety (EHS) office to arrange for

proper disposal in accordance with local, state, and federal regulations[6][11].
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Visual Workflow for Handling 2-Amino-4-
nitrobenzenemethanol
The following diagram illustrates the standard operating procedure for the safe handling of 2-
Amino-4-nitrobenzenemethanol from receipt to disposal.

Caption: Workflow for the safe handling of 2-Amino-4-nitrobenzenemethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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